Cas no 1442-00-8 (Benzoic acid,2-(methylthio)-, ethyl ester)
1442-00-8 structure
Product Name:Benzoic acid,2-(methylthio)-, ethyl ester
CAS No:1442-00-8
MF:C10H12O2S
MW:196.266081809998
CID:155736
PubChem ID:245819
Update Time:2025-04-19
Benzoic acid,2-(methylthio)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(methylthio)-, ethyl ester
- ethyl 2-methylsulfanylbenzoate
- 2-Methylmercapto-benzoesaeure-aethylester
- 2-Methylthiobenzoesaeureaethylester
- ethyl 2-methylthiobenzoate
- o-Carboxyethylphenyl-methylthioether
- o-Methylmercapto-benzoesaeureaethylester
- SCHEMBL2027590
- ethyl 2-(methylsulfanyl)benzoate
- DTXSID10288918
- AKOS006240958
- NSC-58102
- 1442-00-8
- NSC58102
- Benzoic acid, 2-(methylthio)-, ethyl ester
- 2-Methylsulfanylbenzoic acid ethyl ester
-
- Inchi： 1S/C10H12O2S/c1-3-12-10(11)8-6-4-5-7-9(8)13-2/h4-7H,3H2,1-2H3
- InChI Key： JMIMEGUMLPEMLS-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 196.05600
- Monoisotopic Mass: 196.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 51.6A^2
Experimental Properties
- Density: 1.13
- Boiling Point: 284.7°Cat760mmHg
- Flash Point: 128.4°C
- Refractive Index: 1.55
- PSA: 51.60000
- LogP: 2.58520
Benzoic acid,2-(methylthio)-, ethyl ester Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzoic acid,2-(methylthio)-, ethyl ester Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1442-00-8 (Benzoic acid,2-(methylthio)-, ethyl ester) Related Products
- 3704-28-7(Methyl 2-(methylthio)benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
